Cas no 1805547-35-6 (4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine
• CAS No: 1805547-35-6
• MF: C₈H₉F₂IN₂
• MW: 298.071740865707
• CID: 4893017
• Update Time: 2025-06-13

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine

• Inchi： 1S/C8H9F2IN2/c1-4-7(8(9)10)5(2-12)6(11)3-13-4/h3,8H,2,12H2,1H3
• InChI Key： POHVUGKQEXJCNX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(C(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine (CAS No. 1805547-35-6): A Comprehensive Overview of Its Properties and Applications

The compound 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine (CAS No. 1805547-35-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the synthesis of novel pharmaceuticals and agrochemicals. In recent years, the demand for halogenated pyridines and aminomethyl-substituted heterocycles has surged, driven by their applications in drug discovery and functional materials.

One of the key reasons for the growing interest in 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine is its potential role in the development of targeted therapies. Researchers are increasingly exploring its utility as a precursor for kinase inhibitors and GPCR modulators, which are critical in treating diseases such as cancer and neurological disorders. The presence of the aminomethyl group allows for further functionalization, enabling the creation of compounds with enhanced bioavailability and selectivity.

In addition to its pharmaceutical applications, CAS No. 1805547-35-6 is also being investigated for its use in advanced materials. The difluoromethyl moiety, in particular, is known to improve the thermal stability and electronic properties of materials, making it a candidate for organic electronics and coatings. This aligns with the current trend of developing sustainable materials with reduced environmental impact, a topic that has gained traction among both researchers and industry professionals.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine involves multi-step processes, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in flow chemistry and catalytic methods have streamlined its production, addressing challenges related to scalability and cost-effectiveness. These innovations are particularly relevant in the context of the green chemistry movement, which emphasizes the reduction of waste and energy consumption in chemical manufacturing.

From a commercial perspective, the market for halogenated pyridine derivatives is expanding, with CAS No. 1805547-35-6 being a sought-after intermediate. Suppliers and manufacturers are increasingly focusing on providing high-purity grades of this compound to meet the stringent requirements of pharmaceutical and materials science applications. This trend is reflected in the growing number of patents and publications citing its use, underscoring its importance in modern research and development.

Looking ahead, the versatility of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methylpyridine positions it as a key player in the next generation of bioactive molecules and functional materials. Its ability to serve as a scaffold for diverse chemical modifications ensures its continued relevance in addressing unmet medical and technological needs. As research progresses, we can expect to see even more innovative applications emerge, further solidifying its role in advancing science and industry.